Cas no 56276-49-4 (3-(2-Phenyldiazen-1-yl)pentane-2,4-dione)

3-(2-Phenyldiazen-1-yl)pentane-2,4-dione structure
56276-49-4 structure
Product Name:3-(2-Phenyldiazen-1-yl)pentane-2,4-dione
CAS No:56276-49-4
MF:C11H12N2O2
MW:204.225182533264
MDL:MFCD00026233
CID:89890
PubChem ID:91785
Update Time:2025-09-28

3-(2-Phenyldiazen-1-yl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylazoacetylacetone
    • 3-Phenylazoacethylacetone
    • 3-Phenylazo-2,4-pentanedione
    • 3-Phenylazo-pentane-2,4-dione
    • 3-phenyldiazenylpentane-2,4-dione
    • 2,4-Pentanedione,3-(phenylazo)
    • 3-(Phenylazo)-2,4-pentadion
    • 3-(Phenylazo)-2,4-pentanedione
    • 3-(Phenylazo)pentane-2,4-dione
    • 3-Benzolazo-acetylaceton
    • 3-Phenylazo-acetylaceton
    • 3-phenylazo-acetylacetone
    • EINECS 260-089-9
    • pentane-2,3,4-trione 3-phenylhydrazone
    • Phenyl-azo-acetylaceton
    • Phenyl-azo-acetylaceton [German]
    • Phenyl-azo-acetylacetone
    • 2,4-Pentanedione, 3-(phenylazo)-
    • KZPRCESDIPAEAE-OUKQBFOZSA-N
    • FT-0616336
    • 3-(2-phenyldiazen-1-yl)pentane-2,4-dione
    • 2,4-PENTANEDIONE, 3-(2-PHENYLDIAZENYL)-
    • SR-01000311165-1
    • 4LP68P99TS
    • 3-phenylazopentane-2,4-dione
    • UNII-4LP68P99TS
    • CBDivE_003814
    • NSC-518715
    • NSC 518715
    • 56276-49-4
    • KZPRCESDIPAEAE-UHFFFAOYSA-N
    • SR-01000311165
    • AKOS025116722
    • 3-[(E)-phenyldiazenyl]-2,4-pentanedione
    • 3-(PHENYLHYDRAZONO)-2,4-PENTANEDIONE
    • DTXSID401306742
    • NSC518715
    • Q4634187
    • NS00056080
    • 3-(2-PHENYLDIAZENYL)-2,4-PENTANEDIONE
    • SCHEMBL2479589
    • A929374
    • (e)-3-(phenyldiazenyl)pentane-2,4-dione
    • 3-(phenyldiazenyl)pentane-2,4-dione
    • AKOS005207224
    • DTXCID40241071
    • DB-052886
    • 3-(2-Phenyldiazen-1-yl)pentane-2,4-dione
    • MDL： MFCD00026233
    • Inchi： 1S/C11H12N2O2/c1-8(14)11(9(2)15)13-12-10-6-4-3-5-7-10/h3-7,11H,1-2H3/b13-12+
    • InChI Key： KZPRCESDIPAEAE-OUKQBFOZSA-N
    • SMILES： O=C(C)C(C(C)=O)/N=N/C1C=CC=CC=1
    • BRN： 643886

Computed Properties

  • Exact Mass: 204.09000
  • Monoisotopic Mass: 204.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.9A^2

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.11
  • Melting Point: 86-87°C
  • Boiling Point: 269.2°Cat760mmHg
  • Flash Point: 107.9°C
  • Refractive Index: 1.546
  • PSA: 58.86000
  • LogP: 2.31690
  • Solubility: Not determined

3-(2-Phenyldiazen-1-yl)pentane-2,4-dione Security Information

  • Safety Instruction： S22-S24/25
  • RTECS：SA2450000
  • Safety Term：S22;S24/25
  • HazardClass：IRRITANT

3-(2-Phenyldiazen-1-yl)pentane-2,4-dione Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-(2-Phenyldiazen-1-yl)pentane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P321015-50mg
3-(2-Phenyldiazen-1-yl)pentane-2,4-dione
 56276-49-4
50mg
 $ 50.00 2022-06-03
TRC
P321015-100mg
3-(2-Phenyldiazen-1-yl)pentane-2,4-dione
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P321015-500mg
3-(2-Phenyldiazen-1-yl)pentane-2,4-dione
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eNovation Chemicals LLC
Y1013522-10g
3-PHENYLAZOACETYLACETONE
 56276-49-4 95%
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A17380-5g
3-Phenylazo-2,4-pentanedione, 98%
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 ￥339.00 2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3-Phenylazo-2,4-pentanedione, 98%
 56276-49-4 98%
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 ￥671.00 2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A17380-100g
3-Phenylazo-2,4-pentanedione, 98%
 56276-49-4 98%
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Key Organics Ltd
7D-032-1MG
2,3,4-pentanetrione 3-(N-phenylhydrazone)
 56276-49-4 >95%
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Key Organics Ltd
7D-032-5MG
2,3,4-pentanetrione 3-(N-phenylhydrazone)
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3-(2-Phenyldiazen-1-yl)pentane-2,4-dione Production Method

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